Cas no 1875339-55-1 (1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)-)

• Product Name: 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)-
• CAS No: 1875339-55-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5455828
• PubChem ID: 137943181
• Update Time: 2025-10-25

1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)-
• EN300-6501458
• 2-(3-Cyclopropylpyrazol-1-yl)-4-methylpentanoic acid
• 1875339-55-1
• Z2031214579
• 2-(3-cyclopropyl-1H-pyrazol-1-yl)-4-methylpentanoic acid

• Inchi： 1S/C12H18N2O2/c1-8(2)7-11(12(15)16)14-6-5-10(13-14)9-3-4-9/h5-6,8-9,11H,3-4,7H2,1-2H3,(H,15,16)
• InChI Key： SLJCESJWSAOXFD-UHFFFAOYSA-N
• SMILES： N1(C(CC(C)C)C(O)=O)C=CC(C2CC2)=N1

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 377.2±25.0 °C(Predicted)
• pka: 3.73±0.21(Predicted)

Additional information on 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)-

Introduction to 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- (CAS No. 1875339-55-1)

1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- (CAS No. 1875339-55-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound make it a promising candidate for further investigation and potential therapeutic applications.

The chemical structure of 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- consists of a pyrazole ring substituted with a cyclopropyl group and an α-(2-methylpropyl) group. The presence of these functional groups imparts specific physicochemical properties that influence its biological activity and pharmacokinetic behavior. Recent studies have highlighted the importance of these structural elements in modulating the compound's interactions with biological targets.

In terms of its synthesis, 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- can be prepared through a multi-step process involving the condensation of appropriate starting materials. The synthetic route typically involves the formation of the pyrazole ring followed by the introduction of the cyclopropyl and α-(2-methylpropyl) substituents. The optimization of this synthetic pathway has been a focus of recent research, with efforts aimed at improving yield and purity while reducing the overall cost and environmental impact.

The biological activity of 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- has been extensively studied in various in vitro and in vivo models. One of the key areas of interest is its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is involved in numerous diseases, including arthritis, asthma, and cardiovascular disorders. Studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators such as TNF-α and IL-6.

Beyond its anti-inflammatory activity, 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- has also demonstrated promising anticancer potential. Cancer remains one of the leading causes of mortality worldwide, and there is an urgent need for new therapeutic agents with improved efficacy and reduced side effects. Research has indicated that this compound can induce apoptosis in cancer cells through multiple mechanisms, including the modulation of cell cycle progression and the activation of pro-apoptotic signaling pathways.

The pharmacokinetic profile of 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- is another critical aspect that has been investigated. Pharmacokinetics refers to how a drug is absorbed, distributed, metabolized, and excreted by the body. Understanding these parameters is essential for optimizing dosing regimens and predicting potential drug interactions. Studies have shown that this compound exhibits favorable pharmacokinetic properties, with good oral bioavailability and a reasonable half-life, making it suitable for further development as a therapeutic agent.

Toxicity assessment is a crucial step in the drug development process to ensure the safety of new compounds before they are tested in humans. Preclinical studies have evaluated the toxicity profile of 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)-, with results indicating low toxicity at therapeutic doses. These findings suggest that this compound has a favorable safety margin, which is an important consideration for its potential clinical use.

Clinical trials are currently underway to further evaluate the safety and efficacy of 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)-. These trials are designed to assess its therapeutic potential in various disease conditions, including inflammatory disorders and cancer. Early results from phase I trials have been encouraging, with no significant adverse effects reported at tested doses.

In conclusion, 1H-Pyrazole-1-acetic acid, 3-cyclopropyl-α-(2-methylpropyl)- (CAS No. 1875339-55-1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and clinical utility, this compound holds significant promise for addressing unmet medical needs in various disease areas.